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Compound of Interest

Compound Name: (+)-Norfenfluramine

Cat. No.: B1679916 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical reagents extends throughout their lifecycle, culminating in their safe and compliant

disposal. (+)-Norfenfluramine, a potent neurochemical tool, requires meticulous handling not

only during experimentation but also in its final disposition to ensure personnel safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of (+)-Norfenfluramine.

Core Principles of (+)-Norfenfluramine Disposal
The disposal of (+)-Norfenfluramine, as with any laboratory chemical, must adhere to a

hierarchy of waste management principles, prioritizing safety and regulatory compliance. The

following procedures are based on established guidelines for chemical waste and should be

executed in conjunction with your institution's Environmental Health and Safety (EHS)

department and in accordance with local, regional, and national regulations.

Quantitative Data Summary
While specific quantitative parameters for the disposal of (+)-Norfenfluramine are not

extensively published, the following table summarizes its key chemical and physical properties

relevant to handling and safety.
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Property Value Citation

Chemical Formula C₁₀H₁₂F₃N [1][2]

Molecular Weight 203.20 g/mol [3]

Appearance Solid powder [4]

Solubility
Water: >10 mg/mL (as

hydrochloride salt)
[5]

Storage Temperature 2-8°C, desiccated [5]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[5][6]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of (+)-
Norfenfluramine waste.

1. Personal Protective Equipment (PPE):

Before handling (+)-Norfenfluramine waste, ensure you are wearing appropriate PPE.[4]

This includes:

Safety glasses with side-shields or goggles.[4]

Chemical-resistant gloves (inspect before use).[1]

A lab coat or impervious clothing.[1][4]

In cases of potential aerosolization of powdered waste, a NIOSH-approved respirator may

be necessary.[4]

2. Waste Segregation and Collection:

Solid Waste:
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Collect all solid waste contaminated with (+)-Norfenfluramine, such as unused product,

contaminated labware (e.g., weigh boats, pipette tips), and absorbent materials from spill

cleanups.

Place this waste into a designated, durable, and sealable hazardous waste container.[4][7]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "(+)-Norfenfluramine".[7]

Liquid Waste:

Collect all liquid waste containing (+)-Norfenfluramine, including unused solutions and

solvent rinses, in a compatible, sealed, and clearly labeled hazardous waste container.[7]

Do not mix with other incompatible waste streams.[7]

Sharps:

Any sharps contaminated with (+)-Norfenfluramine, such as needles or scalpels, must be

placed in a designated sharps container.[7]

3. Spill Management:

In the event of a spill, evacuate the immediate area.[7]

For small spills, use an appropriate absorbent material to contain and collect the substance

without creating dust.[4]

All materials used for cleanup must be disposed of as hazardous waste.[7]

For large spills, contact your institution's EHS or emergency response team immediately.[7]

4. Storage Pending Disposal:

Store hazardous waste containers in a cool, dry, and well-ventilated area away from

incompatible materials.[8]

Ensure the storage area is secure and accessible only to authorized personnel.
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5. Final Disposal:

The final disposal of (+)-Norfenfluramine waste must be handled by a licensed hazardous

waste disposal company or through your institution's EHS office.[7]

Provide the disposal vendor with an accurate inventory of the waste.[7]

Do not dispose of (+)-Norfenfluramine down the drain or in regular trash.[1] This is crucial

to prevent environmental contamination.

6. Decontamination of Reusable Equipment:

Any reusable equipment that has come into contact with (+)-Norfenfluramine should be

thoroughly decontaminated.

Wash with soap and plenty of water.[1]

Mandatory Visualizations
Logical Workflow for (+)-Norfenfluramine Disposal
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Caption: Decision workflow for the proper disposal of (+)-Norfenfluramine waste.

Signaling Pathway Context for (+)-Norfenfluramine
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Caption: Simplified signaling mechanism of (+)-Norfenfluramine.[2][5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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